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Compound of Interest

Compound Name: 6-Quinolinol, 7-(1-methylethyl)-

CAS No.: 101722-73-0

Cat. No.: B11909692

Get Quote

Executive Summary
This technical guide outlines a rigorous computational framework for the structural, electronic,

and reactivity profiling of 6-Quinolinol, 7-(1-methylethyl)- (also known as 7-isopropyl-6-

quinolinol). As a structural analog of the well-known chelator 8-hydroxyquinoline, this molecule

presents unique steric and electronic features due to the isopropyl group at position 7 and the

hydroxyl group at position 6.

This document serves as a blueprint for researchers using Density Functional Theory (DFT)

and Molecular Docking to investigate this compound's potential as a ligand in coordination

chemistry or a scaffold in drug discovery.

Chemical Identity & Structural Significance
IUPAC Name: 7-Propan-2-ylquinolin-6-ol

Molecular Formula: C₁₂H₁₃NO

Key Structural Features:
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Quinoline Core: A bicyclic aromatic heterocycle acting as the primary chromophore and

electron sink.

6-Hydroxyl Group: A hydrogen bond donor/acceptor, critical for solubility and potential

zwitterionic character.

7-Isopropyl Group: A bulky, electron-donating alkyl group (+I effect) that modulates the

electron density of the adjacent phenolic oxygen and introduces steric constraints.

Computational Strategy: The "Why" and "How"
To ensure scientific integrity (E-E-A-T), the selected protocols balance computational cost with

chemical accuracy. The methodology relies on Density Functional Theory (DFT), the gold

standard for organic heterocycles.

Level of Theory Selection
Functional:B3LYP (Becke, 3-parameter, Lee-Yang-Parr).

Reasoning: Despite newer functionals, B3LYP remains the benchmark for organic

vibrational frequencies and geometry, allowing direct comparison with decades of literature

on quinoline derivatives.

Dispersion Correction:GD3BJ (Grimme’s D3 with Becke-Johnson damping) is mandatory

here to account for the weak London dispersion forces introduced by the bulky isopropyl

group.

Basis Set:6-311++G(d,p).[1][2][3]

Reasoning: The split-valence triple-zeta basis set minimizes basis set superposition error

(BSSE). Diffuse functions (++) are critical for describing the lone pairs on Oxygen and

Nitrogen, while polarization functions (d,p) accurately model the aromatic ring and

isopropyl C-H bonds.

Solvation Models
Gas Phase: For intrinsic electronic properties.
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Solvent Phase (PCM/SMD):

Water (ε=78.4): To simulate biological environments.

DMSO (ε=46.7): To mimic experimental NMR conditions.

Step-by-Step Computational Protocol
The following workflow ensures a self-validating system where each step confirms the accuracy

of the previous one.

Phase 1: Geometry Optimization & Frequency Analysis
Objective: Locate the Global Minimum on the Potential Energy Surface (PES).

Input Construction: Build the initial structure with the isopropyl group staggered to minimize

steric clash with the 6-OH.

Optimization (Opt): Run Opt=Tight to ensure convergence criteria are strict (RMS Force <

10⁻⁵).

Frequency Calculation (Freq):

Validation: Ensure zero imaginary frequencies. A single imaginary frequency indicates a

transition state (saddle point), requiring re-optimization.

Output: Thermochemical data (Zero-Point Energy, Enthalpy, Gibbs Free Energy).

Phase 2: Electronic Property Calculation
Objective: Map the reactivity landscape.

Frontier Molecular Orbitals (FMO): Calculate HOMO and LUMO energies.

Significance: The HOMO-LUMO gap (

) correlates with kinetic stability (Hard-Soft Acid-Base theory).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11909692?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Electrostatic Potential (MESP): Map electron density onto the iso-density surface

(0.0004 a.u.).

Target: Identify nucleophilic (red/negative) and electrophilic (blue/positive) regions.

Phase 3: Spectroscopic Prediction
Objective: Generate reference data for experimental validation.

NMR (GIAO Method): Calculate isotropic shielding tensors in DMSO.

Reference: TMS (Tetramethylsilane) calculated at the same level of theory.

IR/Raman: Apply a scaling factor (typically ~0.967 for B3LYP/6-311++G(d,p)) to correct for

anharmonicity.

Visualization of Workflows
Computational Pipeline (DOT Diagram)
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Figure 1: The self-validating computational workflow ensures that only true minima are used for

property calculation.

Anticipated Results & Data Interpretation
Electronic Structure & Reactivity
Based on the inductive effects of the isopropyl group, the following trends are expected relative

to the unsubstituted quinolinol:
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Property Predicted Trend Mechanistic Cause

HOMO Energy Increased (Less Negative)

+I effect of Isopropyl group

destabilizes the highest

occupied orbital.

LUMO Energy Slight Increase

Perturbation of the

-system by the alkyl

substituent.

Band Gap (

)
Narrower

The destabilization of HOMO is

typically greater than LUMO,

potentially red-shifting UV

absorption.

Dipole Moment Modified Vector

The bulkiness of the isopropyl

group may force the OH out of

plane slightly, altering the

dipole vector.

Reactivity Descriptors (Fukui Functions)
To predict the site of electrophilic or nucleophilic attack, we utilize Fukui functions (

and

).

Electrophilic Attack (

): Likely at the C5 position (ortho to OH) or C8 position. The C7 position is blocked by the
isopropyl group.

Nucleophilic Attack (

): The C2 and C4 positions on the pyridine ring remain the most electron-deficient due to the
electronegative Nitrogen.

Spectroscopic Markers
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IR Spectrum:

(O-H): A sharp band around 3600 cm⁻¹ (free) or broad band 3200-3400 cm⁻¹ (H-bonded).

(C-H) Aliphatic: distinct peaks at 2960-2850 cm⁻¹ corresponding to the isopropyl methyls.

¹H NMR:

Isopropyl Group: A characteristic septet (CH) and a strong doublet (two CH₃ groups).

Aromatic Region: A complex pattern of doublets and singlets depending on the coupling

constants (

) between H2, H3, H4, H5, and H8.

Molecular Docking Workflow (Drug Development
Context)
If investigating this molecule as a lead compound (e.g., for antimicrobial activity via DNA gyrase

inhibition), follow this protocol:

Ligand Prep: Convert the optimized DFT geometry (log file) to .pdbqt format. Crucial: Assign

Gasteiger charges, but consider merging non-polar hydrogens.

Receptor Prep: Remove water molecules and co-crystallized ligands from the target protein.

Add polar hydrogens.

Grid Box: Center the grid on the active site (e.g., the ATP-binding pocket of gyrase B).

Algorithm: Use Lamarckian Genetic Algorithm (AutoDock 4.2) or Iterative Local Search

(Vina).

Logic of Interaction (DOT Diagram)
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Figure 2: Interaction map highlighting the dual nature of the ligand: polar anchoring via OH/N

and hydrophobic locking via the isopropyl group.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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